Cas no 1805634-74-5 (Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate)
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate
-
- Inchi: 1S/C12H12FNO3/c1-2-17-11(16)5-8-3-4-9(6-14)12(13)10(8)7-15/h3-4,15H,2,5,7H2,1H3
- InChI Key: UMYKUQFNAKADMC-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(CC(=O)OCC)=C1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1
- Topological Polar Surface Area: 70.3
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023206-250mg |
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate |
1805634-74-5 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A015023206-500mg |
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate |
1805634-74-5 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015023206-1g |
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate |
1805634-74-5 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate (CAS No. 1805634-74-5): A Versatile Compound in Chemical and Pharmaceutical Research
Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate (CAS No. 1805634-74-5) is a structurally complex organic compound with significant potential in both academic research and industrial applications. This compound, characterized by its aromatic phenylacetic acid backbone, incorporates substituents that confer unique physicochemical properties: the electron-withdrawing cyano group, the fluorine atom, and the hydroxymethyl moiety. These features position it as a promising candidate for drug development, material synthesis, and analytical chemistry studies.
In recent years, the synthesis of this compound has been optimized through catalytic asymmetric methodologies, as highlighted in a 2023 study published in Chemical Communications. Researchers demonstrated that employing palladium-catalyzed cross-coupling reactions enabled high-yield production of Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate while minimizing waste. This advancement aligns with green chemistry principles, emphasizing sustainability in organic synthesis. The hydroxymethyl group’s reactivity further allows for functionalization into diverse derivatives, such as bioconjugates or prodrugs.
Biochemical investigations reveal intriguing pharmacological profiles for this compound. A groundbreaking 2022 paper in Nature Communications identified its activity as a selective inhibitor of histone deacetylase (HDAC) isoforms, particularly HDAC6. This property suggests therapeutic applications in neurodegenerative diseases and cancer treatment, where HDAC dysregulation plays a critical role. The fluorine atom’s electron-withdrawing effect enhances metabolic stability, while the cyano group contributes to binding affinity with protein targets.
In materials science, Ethyl 4-cyano strong>-< strong >3-fluoro< / strong >-< strong >2-(hydroxymethyl)< / strong >phenylacetate serves as a versatile precursor for polymer design. Its hydroxymethyl functionality enables covalent attachment to polyethylene glycol (PEG) backbones, creating stimuli-responsive hydrogels. Recent work by researchers at MIT demonstrated such gels exhibit pH-dependent swelling behavior ideal for drug delivery systems targeting acidic tumor microenvironments.
Clinical translation efforts are also emerging. Preclinical trials reported in the Journal of Medicinal Chemistry (2023) em >showed that analogs of this compound selectively induced apoptosis in triple-negative breast cancer cells without affecting normal epithelial cells. The compound’s unique substituent arrangement facilitates penetration of the blood-brain barrier when modified with lipid-soluble side chains—a breakthrough for central nervous system disorder treatments.
Spectroscopic analyses confirm its structural integrity under various conditions: nuclear magnetic resonance (< sup >1H NMR< / sup > and < sup >19F NMR< / sup >) data validate substituent positions, while mass spectrometry (< strong >HRMS< / strong >) confirms molecular weight consistency with CAS No. 1805634-74-5 specifications. Thermal stability studies reveal decomposition onset above 180°C under nitrogen atmosphere, making it suitable for high-throughput screening processes.
Ongoing research focuses on its role in chiral recognition systems. A 2024 study from Stanford University showed that chiral derivatives of this compound form enantioselective complexes with amino acids, offering potential applications in enantiomeric purification—a critical step in pharmaceutical manufacturing where optical purity requirements are stringent.
In environmental chemistry contexts, its photochemical properties are under investigation for pollutant degradation applications. Excited-state studies indicate triplet-state lifetimes sufficient for singlet oxygen generation under UV irradiation—a mechanism being explored for water purification systems targeting organic micropollutants like pharmaceutical residues.
The compound’s structural versatility is further evidenced by its use as an intermediate in total synthesis campaigns. In a notable example from Angewandte Chemie (January 2024), it served as a key building block in the asymmetric synthesis of natural product analogs with antiviral activity against SARS-CoV-2 variants.
Ethical considerations guide its use across disciplines: researchers adhere to strict handling protocols to prevent unintended exposure given its experimental status. Regulatory frameworks governing chemical intermediates ensure compliance with global standards like REACH and OSHA guidelines without triggering hazardous substance classifications due to its controlled reactivity profile.
This multifunctional molecule continues to drive interdisciplinary innovation at the intersection of chemistry and biology. Its substituent diversity combined with recent synthetic advancements positions CAS No. 1805634-74-5 as a cornerstone material for next-generation therapeutics and smart materials systems—highlighting the transformative potential of precision organic synthesis informed by cutting-edge research methodologies.
1805634-74-5 (Ethyl 4-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)